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Compound of Interest

5-Chloro-2-(1-piperazinyl)-
Compound Name:
benzaldehyde

Cat. No.: B12090392

Get Quote

Technical Safety Guide: 5-Chloro-2-(1-
piperazinyl)-benzaldehyde

Beyond the GHS Label: A Mechanistic Approach to
Handling & Risk Assessment[1][2]

Executive Summary & Compound Identity

Status: High-Value Chemical Intermediate | Application: Medicinal Chemistry (Antipsychotics,
Kinase Inhibitors)[1][2]

This guide serves as an advanced technical supplement to standard Safety Data Sheets
(SDS). Unlike commodity chemicals, 5-Chloro-2-(1-piperazinyl)-benzaldehyde is a
specialized building block often lacking extensive toxicological datasets.[1][2] This document
utilizes Structure-Activity Relationship (SAR) analysis and analog bridging to establish a robust
safety protocol.
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The molecule combines a reactive benzaldehyde core with a basic piperazine moiety and a
lipophilic aryl chloride.[1][2] This triad dictates its specific hazards: skin sensitization, oxidative
instability, and potential for forming genotoxic impurities if mishandled.[1][2]

Chemical Identity Table

Parameter Detail

Chemical Name 5-Chloro-2-(1-piperazinyl)-benzaldehyde

1-(4-Chloro-2-formylphenyl)piperazine; 5-
Common Synonyms ) )
Chloro-2-piperazin-1-yl-benzaldehyde

Note: Often custom synthesized.[1][2][3]

CAS Number
Analogous to 736991-52-9 (non-chloro)
Molecular Formula C11H13CIN20
Molecular Weight ~224.69 g/mol
Predicted LogP ~2.1 (Moderate Lipophilicity)
Physical State Solid (Pale yellow to off-white powder)

Hazard Identification & Mechanistic Toxicology

Standard GHS classifications often miss the nuance of multi-functional intermediates.[1][2]
Here is the mechanistic breakdown of the risks.

The "Reactive Triad" Hazard Model

The safety profile is governed by the interaction of its three functional groups.

e The Piperazine Ring (The Sensitizer): Secondary amines are known skin sensitizers and
irritants.[1][2] They can form N-nitroso compounds (nitrosamines) if exposed to nitrosating
agents, a critical concern in GMP environments.[1][2]

o The Aldehyde (The Electrophile): Benzaldehydes are prone to autoxidation to benzoic acids.
[1] They are also protein-reactive, forming Schiff bases with lysine residues, which drives the
Skin Sensitization (Category 1) hazard.[1][2]
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« The Aryl Chloride: Adds lipophilicity, facilitating skin absorption.[1][2]

GHS Classification (Derived)

Based on high-confidence analogs (e.g., 2-(1-piperazinyl)benzaldehyde, CAS 736991-52-9):

Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2]

Skin Sensitization: Category 1 (H317) - High Probability[1][2]

STOT - Single Exposure: Category 3 (H335) - Respiratory Irritation[1]

Visualizing the Safety Logic

The following diagram illustrates the decision-making hierarchy for handling this compound,
linking chemical properties to engineering controls.

5-Chloro-2-(1-piperazinyl)-
benzaldehyde

Aldehyde Moiety Piperazine Moiety
(Air Sensitive) (Basic/Sensitizer)

Risk: Autoxidation to Risk: Skin Sensitization
Benzoic Acid Impurity (Schiff Base Formation)
I

1
I \
|

I
Mitigation Mitigation
| \

Protocol: Store under Argon Protocol: Double Nitrile Gloves

@ 2-8°C + Fume Hood
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Figure 1: Mechanistic Safety Logic.[1][2] The chemical structure dictates the specific risks
(Yellow) and the required engineering controls (Green).[1][2]

Handling, Storage & Stability Protocols

Causality: The aldehyde group is the "weak link" for stability, while the piperazine group is the
primary driver for acute handling risks.[1][2]

Stability & Preservation

The Problem: Benzaldehydes oxidize in air.[1][2] The presence of the basic piperazine ring can
catalyze this autoxidation or lead to self-condensation (aldol-like reactions).[1] The Solution:

o Atmosphere: Strictly handle under Inert Gas (Argon or Nitrogen).[1][2] Do not leave open
vessels exposed to air for prolonged periods.[1]

e Temperature: Store at 2—-8°C.

o Container: Amber glass vials with Teflon-lined caps to prevent UV-initiated radical oxidation.

Handling Workflow (Step-by-Step)

o Preparation: Equilibrate the vial to room temperature before opening to prevent water
condensation (hygroscopicity of the amine salt).

» Weighing: Perform all weighing inside a Chemical Fume Hood. Use an anti-static gun if the
powder is fluffy/static-prone.[1]

e Solubilization: Dissolve immediately in degassed solvents (DCM, THF, or DMSO). Avoid
acetone (forms enamine/imine with piperazine).[1]

e Quenching: If synthesizing from this intermediate, ensure complete consumption of the
aldehyde to avoid residual sensitizers in the final product.

Emergency Response & First Aid
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Self-Validating Protocol: These steps assume the compound is both a corrosive irritant and a
sensitizer.[1][2]

Ocular Exposure (Critical)[1][2]

o Mechanism: The basic piperazine moiety can cause saponification of fatty tissues in the eye,
while the aldehyde causes irritation.[1]

e Protocol:
o Immediately flush with saline/water for 15 minutes.[1]
o Do not use neutralization agents (acids) in the eye; this causes exothermic damage.[1][2]

o Seek ophthalmological evaluation.[1]

Skin Contact[1][2][4][5]

o Mechanism: Lipophilic absorption facilitates sensitization.[1][2]
e Protocol:
o Drench skin with water.[1][4]

o Wash with mild soap (surfactant) to remove the lipophilic residues.[1] Avoid organic
solvents (ethanol/DMSO) which drive the toxin deeper into the dermis.[1]

Spill Control[1][2]

o Solid Spill: Do not dry sweep (dust generation).[1][2] Cover with a damp absorbent pad or
use a HEPA vacuum.[1]

» Decontamination: Wipe surfaces with a dilute 1% Acetic Acid solution (neutralizes the
piperazine base) followed by water.[1]

Synthesis & Application Context

Understanding how this chemical is made and used helps predict impurities and side-reactions.

[1][2]
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Synthesis Route (Typical)

This compound is typically synthesized via SNAr (Nucleophilic Aromatic Substitution):

5-Chloro-2-fluorobenzaldehyde + Piperazine — 5-Chloro-2-(1-piperazinyl)-benzaldehyde[1][2]

Safety Implication: Commercial batches may contain residual 5-Chloro-2-fluorobenzaldehyde
(a lachrymator/irritant) or excess Piperazine (corrosive).[1][2] Treat the material as if it contains
these more hazardous precursors until purity is verified.[1]

Reactivity Logic Diagram

The following diagram maps the reactivity profile for researchers planning synthesis.

Reductive Amination
(Target: 2°/3° Amines)

Primary Use

5-Chloro-2-(1-piperazinyl)- Air Exposure Oxidation
benzaldehyde + Nitrites (Avoid!) (Impurity: Benzoic Acid)

Nitrosation

(Risk: N-Nitroso carcinogen)

Click to download full resolution via product page

Figure 2: Reactivity Profile.[1][2] Blue = Compound, Grey = Intended Reaction, Red =
Hazardous Side Reactions.[1][2]

Regulatory & Transport Information

Based on UN Recommendations for analogous amines/aldehydes.[1]
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o UN Number: Not specifically assigned (often shipped as "Chemicals, n.o.s." or UN 3077 if
aquatic toxicity is suspected).[1][2]

» Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (contains 5-
Chloro-2-(1-piperazinyl)-benzaldehyde).[1]

e Packing Group: Il (Minor Danger).[1][2]

e TSCA (USA): Likely Research & Development (R&D) Exemption only.[1] Not on the public
inventory.[1]

REACH (EU): Pre-registration likely required for >1 ton/year.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Safety Data Sheet (SDS) for 5-Chloro-2-(1-piperazinyl)-
benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12090392/docs#safety-data-sheet-sds-for-5-chloro-
2-1-piperazinyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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